Cas no 2092581-72-9 (2-(2-Aminoethyl)-5,6-dimethyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-(2-Aminoethyl)-5,6-dimethyl-2,3-dihydropyridazin-3-one
• CAS No: 2092581-72-9
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 4772707
• Update Time: 2025-10-29

2-(2-Aminoethyl)-5,6-dimethyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)-5,6-dimethyl-2,3-dihydropyridazin-3-one
• 2-(2-aminoethyl)-5,6-dimethylpyridazin-3-one
• 2-(2-Aminoethyl)-5,6-dimethyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C8H13N3O/c1-6-5-8(12)11(4-3-9)10-7(6)2/h5H,3-4,9H2,1-2H3
• InChI Key： UUBZXJLIDALOBO-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(C)=NN1CCN

Computed Properties

• Exact Mass: 167.105862047 g/mol
• Monoisotopic Mass: 167.105862047 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.7
• Molecular Weight: 167.21

Additional information on 2-(2-Aminoethyl)-5,6-dimethyl-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 2-(2-Aminoethyl)-5,6-dimethyl-2,3-dihydropyridazin-3-one (CAS: 2092581-72-9)

In recent years, the compound 2-(2-Aminoethyl)-5,6-dimethyl-2,3-dihydropyridazin-3-one (CAS: 2092581-72-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridazinone core, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The growing body of research on this molecule underscores its importance as a scaffold for drug development and its role in elucidating novel biological pathways.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 2-(2-Aminoethyl)-5,6-dimethyl-2,3-dihydropyridazin-3-one derivatives. The researchers employed a combination of computational modeling and high-throughput screening to identify key structural modifications that enhance the compound's binding affinity to target proteins, particularly those involved in inflammatory signaling pathways. The study reported a significant reduction in pro-inflammatory cytokine production in vitro, suggesting its potential as a lead compound for treating chronic inflammatory diseases.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the antimicrobial properties of 2-(2-Aminoethyl)-5,6-dimethyl-2,3-dihydropyridazin-3-one against multidrug-resistant bacterial strains. The results demonstrated potent inhibitory effects on bacterial growth, with minimal cytotoxicity to human cells. The researchers attributed this selectivity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings highlight its potential as a novel antimicrobial agent in the face of rising antibiotic resistance.

In the context of cancer research, a 2024 paper in Molecular Cancer Therapeutics revealed that 2-(2-Aminoethyl)-5,6-dimethyl-2,3-dihydropyridazin-3-one exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase activity. The study utilized proteomic profiling to identify the compound's interaction with key oncogenic kinases, providing a mechanistic basis for its antitumor effects. Notably, the compound showed synergistic effects when combined with standard chemotherapy agents, opening new avenues for combination therapy strategies.

Despite these promising findings, challenges remain in the clinical translation of 2-(2-Aminoethyl)-5,6-dimethyl-2,3-dihydropyridazin-3-one. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to improve its metabolic stability. Ongoing research is focused on developing prodrug formulations and nano-delivery systems to address these limitations. Additionally, toxicological evaluations are underway to ensure its safety profile meets regulatory standards.

In conclusion, 2-(2-Aminoethyl)-5,6-dimethyl-2,3-dihydropyridazin-3-one (CAS: 2092581-72-9) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Recent studies have shed light on its mechanisms of action and highlighted its applicability across multiple disease areas. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics, offering new hope for patients with inflammatory, infectious, and oncological conditions.